4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(5-methylfuran-2-yl)methylidene]-2-(3-nitrophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C15H10N2O5/c1-9-5-6-12(21-9)8-13-15(18)22-14(16-13)10-3-2-4-11(7-10)17(19)20/h2-8H,1H3/b13-8-
• InChI Key: OTMWLJMFDLAZKN-JYRVWZFOSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)OC(=N2)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)OC(=N2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H10N2O5
• Molecular Weight: 298.25 g/mol

Description

4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one, also known as MFO, is a heterocyclic organic compound used in scientific research. It is a yellow crystalline powder with a molecular weight of 305.3 g/mol. MFO has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one is not fully understood. However, studies have suggested that 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one exerts its biological effects by modulating various signaling pathways in cells. For instance, 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has also been shown to activate the p38 MAPK pathway, which plays a role in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one also possesses antimicrobial activity against various pathogens, including Staphylococcus aureus, Escherichia coli, Candida albicans, and Herpes simplex virus. In addition, 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one in lab experiments is its wide range of biological activities. 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been found to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a versatile compound for various research applications. However, one of the limitations of using 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one. One potential area of study is the development of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the molecular mechanisms underlying the biological activities of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one. Furthermore, the potential use of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one as a therapeutic agent for various diseases, including cancer and infectious diseases, warrants further investigation.

Synthesis Methods

The synthesis of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one involves the condensation of 5-methyl-2-furaldehyde and 3-nitrobenzaldehyde in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The yield of 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one obtained from this method is around 60%.

Scientific Research Applications

4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one also possesses antimicrobial activity against various pathogens, including bacteria, fungi, and viruses. In addition, 4-[(5-methyl-2-furyl)methylene]-2-(3-nitrophenyl)-1,3-oxazol-5(4H)-one has been shown to have anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.